Cas no 1252672-38-0 (Methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate)

• Product Name: Methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate
• CAS No: 1252672-38-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD20727001
• CID: 2094424
• PubChem ID: 57467430
• Update Time: 2025-05-20

Methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate
• 4-amino-Bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester
• MFCD20727001
• 1252672-38-0
• DA-21304
• Methyl 4-aminonorbornane-1-carboxylate
• SCHEMBL2827416
• Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-amino-, methyl ester
• AS-51521
• CS-0049055
• SB13281
• P12854
• EN300-1069147
• CAC67238
• methyl4-aminobicyclo[2.2.1]heptane-1-carboxylate
• AKOS023778971
• SY097942

• MDL： MFCD20727001
• Inchi： 1S/C9H15NO2/c1-12-7(11)8-2-4-9(10,6-8)5-3-8/h2-6,10H2,1H3
• InChI Key： SLVBGSLDDDRHKZ-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCC(CC1)(C2)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate

Methyl 4-Aminobicyclo[2.2.1]Heptane-1-Carboxylate: A Comprehensive Overview

Methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate, also known by its CAS number 1252672-38-0, is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their structural rigidity and diverse biological activities. The molecule consists of a bicyclo[2.2.1]heptane framework, a methyl ester group, and an amino substituent, making it a versatile building block for various chemical modifications and applications.

The structural uniqueness of methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate lies in its bicyclic system, which provides a rigid three-dimensional structure. This rigidity is often exploited in drug design to enhance molecular stability and bioavailability. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the development of novel therapeutics targeting neurodegenerative diseases and cancer.

One of the most notable advancements in the study of methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate involves its role in the synthesis of macrocyclic compounds. Researchers have successfully employed this compound as a key intermediate in the construction of complex macrocycles, which are known for their ability to bind metal ions and exhibit enzyme inhibitory activities. These findings underscore the importance of bicyclic systems in modern drug discovery.

In terms of synthesis, methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate can be prepared through various routes, including ring-closing metathesis and intramolecular cyclization reactions. The choice of synthetic pathway depends on the starting materials and desired stereochemistry. Recent optimizations have focused on improving the yield and selectivity of these reactions, making the compound more accessible for large-scale applications.

The pharmacological profile of methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate is another area of active research. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. Additionally, its ability to modulate ion channels has opened new avenues for its application in treating neurological disorders such as epilepsy and chronic pain.

From an industrial perspective, methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate is valued for its compatibility with various chemical transformations, including alkylation, acylation, and coupling reactions. Its use as an intermediate in pharmaceutical manufacturing has been documented in several patent filings, highlighting its commercial significance.

In conclusion, methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate stands out as a multifaceted compound with promising applications across diverse fields of chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable tool for researchers and industry professionals alike.